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Compound of Interest

Compound Name: Feniralstat

Cat. No.: B10854778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Feniralstat (CAS: 2166320-76-7), a potent and selective kallikrein inhibitor.[1][2] Adherence

to these guidelines is essential to ensure personnel safety and maintain a secure laboratory

environment.

Immediate Safety Concerns: Potential
Hepatotoxicity
It is critical to be aware that a Phase 2 clinical trial for Feniralstat (also known as KVD-824)

was terminated due to observations of elevated liver enzymes in multiple participants.[3] This

finding suggests a potential for hepatotoxicity. Therefore, all handling procedures must be

conducted with the assumption that Feniralstat is a liver toxicant. All personnel must be

informed of this potential hazard before working with the compound.

Personal Protective Equipment (PPE)
Given the potential for hepatotoxicity and the likelihood of handling Feniralstat as a powder, a

comprehensive PPE strategy is mandatory to prevent inhalation, skin contact, and eye

exposure.
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Protection Type Required PPE Specifications and Rationale

Respiratory Protection
NIOSH-approved N95 or

higher-rated respirator

To prevent inhalation of fine

powder particles, which can

lead to systemic exposure. A

powered air-purifying respirator

(PAPR) may be required for

large-scale operations or in

case of spills.

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles provide a seal against

fine particles. A face shield

offers an additional layer of

protection for the entire face

from splashes or airborne

powder.

Hand Protection
Double-gloving with nitrile

gloves

Inner glove should be tucked

under the lab coat sleeve, and

the outer glove should be over

the sleeve. Change gloves

frequently, and immediately if

contaminated.

Body Protection
Disposable solid-front lab coat

with tight-fitting cuffs

To prevent contamination of

personal clothing. The lab coat

should be disposed of as

hazardous waste after use. For

larger quantities, a disposable

suit may be necessary.

Foot Protection
Closed-toe shoes and

disposable shoe covers

To prevent contamination of

footwear and subsequent

spread of the compound

outside the laboratory.

Experimental Protocol: Handling Feniralstat
This step-by-step guide outlines the safe handling of Feniralstat from receipt to disposal.
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3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks. If the container is

compromised, do not open it and consult your institution's Environmental Health and Safety

(EHS) department.

Storage: Store Feniralstat in a cool, dry, and well-ventilated area, away from incompatible

materials. The container should be tightly sealed and clearly labeled with the compound

name, CAS number, and hazard warnings.

3.2. Weighing and Solution Preparation

Engineering Controls: All manipulations that may generate dust, such as weighing and

preparing solutions, must be conducted in a certified chemical fume hood or a glove box.

Preparation: Before starting, ensure all necessary equipment (spatulas, weigh boats, vials,

solvents) and waste containers are inside the fume hood.

Weighing: Carefully weigh the required amount of Feniralstat powder. Use a microbalance if

possible to minimize the quantity handled.

Dissolving: Add the solvent to the powder slowly to avoid splashing. Feniralstat is soluble in

DMSO.[2]

Cleaning: After use, decontaminate all surfaces and equipment with an appropriate solvent

(e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.

3.3. Handling of Solutions

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and

date of preparation.

Transport: When transporting solutions, use a secondary container to prevent spills.

Use: When using solutions in experiments, ensure that all procedures are conducted in a

manner that minimizes the generation of aerosols.
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Disposal Plan
Proper disposal of Feniralstat and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Type Disposal Procedure

Solid Feniralstat Waste
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions Containing Feniralstat

Collect in a labeled, sealed container for

hazardous liquid waste. Do not pour down the

drain.

Contaminated Labware (e.g., pipette tips, vials)
Collect in a designated hazardous waste

container lined with a plastic bag.

Contaminated PPE (e.g., gloves, lab coats)
Dispose of as hazardous waste in a designated

container.

Emergency Procedures
Inhalation: Move the affected person to fresh air. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected area with copious

amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Logical Workflow for Handling Feniralstatdot
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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